4-Bromo-2-fluoropyridine
Cat. No. B161659
M. Wt: 175.99 g/mol
InChI Key: PTPTZLXZHPPVKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08476268B2
Procedure details
LiHMDS (1M in toluene, 17.6 mL, 17.6 mmol, 3.1 eq) is added dropwise to a cold (−5° C.) mixture of 4-bromo-2-fluoro-pyridine [Marsais, F. et al, Journal of Organic Chemistry, (1992), 57, 565-573] (1 g, 5.7 mmol), cyclopropanecarbonitrile (1.25 mL, 17 mmol, 3 eq), 4 Å molecular sieves and toluene (20 mL). The reaction mixture is allowed to warm to rt, stirred for 16 h, poured into H2O and filtered. The filtrate is diluted with EtOAc/H2O and extracted with EtOAc. The organic phase is washed with H2O and brine, dried (Na2SO4), filtered and concentrated. The residue is purified by silica gel column chromatography (Hex/EtOAc, 9:1), to afford 620 mg of the title compound as a white solid: ESI-MS: 223.1/225.1 [M+H]+; tR=4.22 min (System 1); TLC: Rf=0.25 (Hex/EtOAc, 9:1).
Name
Identifiers
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REACTION_CXSMILES
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[Li+].C[Si]([N-][Si](C)(C)C)(C)C.[Br:11][C:12]1[CH:17]=[CH:16][N:15]=[C:14](F)[CH:13]=1.[CH:19]1([C:22]#[N:23])[CH2:21][CH2:20]1.C1(C)C=CC=CC=1>O>[Br:11][C:12]1[CH:17]=[CH:16][N:15]=[C:14]([C:19]2([C:22]#[N:23])[CH2:21][CH2:20]2)[CH:13]=1 |f:0.1|
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Inputs
Step One
|
Name
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|
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Quantity
|
17.6 mL
|
|
Type
|
reactant
|
|
Smiles
|
[Li+].C[Si](C)(C)[N-][Si](C)(C)C
|
|
Name
|
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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BrC1=CC(=NC=C1)F
|
|
Name
|
|
|
Quantity
|
1.25 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC1)C#N
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
stirred for 16 h
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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ADDITION
|
Type
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ADDITION
|
|
Details
|
The filtrate is diluted with EtOAc/H2O
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with EtOAc
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WASH
|
Type
|
WASH
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|
Details
|
The organic phase is washed with H2O and brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried (Na2SO4)
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue is purified by silica gel column chromatography (Hex/EtOAc, 9:1)
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC(=NC=C1)C1(CC1)C#N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 620 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 48.8% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
